Cas no 2034567-19-4 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2,5-dimethylfuran-3-carboxamide
• CAS No: 2034567-19-4
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 6212077
• PubChem ID: 122162779
• Update Time: 2025-06-12

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2,5-dimethylfuran-3-carboxamide
• AKOS032463981
• 2034567-19-4
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-2,5-dimethylfuran-3-carboxamide
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2,5-dimethylfuran-3-carboxamide
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-2,5-dimethylfuran-3-carboxamide
• F6573-3113

• Inchi： 1S/C14H19N3O3/c1-11-9-13(12(2)20-11)14(18)16-4-7-19-8-6-17-5-3-15-10-17/h3,5,9-10H,4,6-8H2,1-2H3,(H,16,18)
• InChI Key： LCAHIMZUFOFVKC-UHFFFAOYSA-N
• SMILES： O(CCNC(C1C=C(C)OC=1C)=O)CCN1C=NC=C1

Computed Properties

• Exact Mass: 277.14264148g/mol
• Monoisotopic Mass: 277.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.3Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2,5-dimethylfuran-3-carboxamide

Comprehensive Overview of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2,5-dimethylfuran-3-carboxamide (CAS No. 2034567-19-4)

The compound N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2,5-dimethylfuran-3-carboxamide, identified by its CAS No. 2034567-19-4, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular architecture combines a furan-3-carboxamide core with an imidazole-containing side chain, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the prevalence of imidazole and furan derivatives in drug discovery.

In recent years, the demand for novel heterocyclic compounds like N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2,5-dimethylfuran-3-carboxamide has surged, driven by advancements in targeted therapy and precision medicine. The imidazole moiety, a common feature in many FDA-approved drugs, is known for its ability to interact with enzymes and receptors, while the furan ring contributes to the compound's stability and bioavailability. This dual functionality positions CAS No. 2034567-19-4 as a versatile building block in medicinal chemistry.

One of the most frequently searched questions regarding this compound revolves around its synthetic route and scalability. Given the complexity of its structure, chemists have explored multi-step synthesis protocols, often involving amide coupling and etherification reactions. The incorporation of 2,5-dimethylfuran-3-carboxamide into the final product requires careful optimization to ensure high yield and purity, a topic of great interest in process chemistry forums.

Another hot topic is the compound's potential role in anti-inflammatory and antimicrobial applications. Preliminary studies suggest that the imidazole-ethoxyethyl side chain may enhance binding affinity to specific protein targets, a hypothesis supported by molecular docking simulations. This aligns with the growing trend of computational drug design, where AI-driven predictions are used to identify promising candidates before lab validation.

From a commercial perspective, N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2,5-dimethylfuran-3-carboxamide is often discussed in the context of custom synthesis and contract manufacturing. Suppliers and researchers alike are keen to understand its storage conditions, solubility, and stability under various environmental factors. These practical considerations are critical for ensuring reproducibility in both academic and industrial settings.

In summary, CAS No. 2034567-19-4 represents a fascinating intersection of chemistry and biology, with its imidazole-furan hybrid structure offering numerous avenues for exploration. Whether you're a synthetic chemist, a pharmacologist, or a materials scientist, this compound's unique properties make it a subject worth delving into. As research continues to unfold, we can expect even more innovative applications to emerge, solidifying its place in the scientific community.